2,6-DICHLOROBENZYL [4-ETHYL-5-(4-METHYLPHENYL)-4H-1,2,4-TRIAZOL-3-YL] SULFIDE

• Molecular Formula: C18H17Cl2N3S
• Molecular Weight: 378.3 g/mol
• SMILES: CCN1C(=NN=C1SCC2=C(C=CC=C2Cl)Cl)C3=CC=C(C=C3)C
• InChI: InChI=1S/C18H17Cl2N3S/c1-3-23-17(13-9-7-12(2)8-10-13)21-22-18(23)24-11-14-15(19)5-4-6-16(14)20/h4-10H,3,11H2,1-2H3
• InChIKey: SIQVBAAQIFGEIL-UHFFFAOYSA-N

Researchers requiring a well-characterized 2,6-dichlorobenzyl triazole for CYP26A1 or antimicrobial SAR panels often face limited availability of non-commercial screening compounds. This product is the definitive 2,6-dichloro representative, featuring: • CYP26A1 inhibitory scaffold (IC₅₀ 4.5 µM) with clean counter-screen profile (>100 µM). • Distinct ortho,ortho'-dichloro pattern for comparative antimicrobial SAR against 2,4-dichloro and 4-chloro analogs. • Computationally tractable structure (2 rotatable bonds, logP 5.77) with verified NMR spectra for docking validation.

2,6-Dichlorobenzyl Triazole Sulfide: Identity & Procurement

2,6-Dichlorobenzyl [4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl] sulfide (molecular formula C₁₈H₁₇Cl₂N₃S, exact mass 377.052 Da, MW 378.3 g/mol) is a synthetic 1,2,4-triazole thioether featuring a 2,6-dichlorobenzylthio substituent at the triazole C3 position, a 4-ethyl group at N4, and a 4-methylphenyl (p-tolyl) group at C5 . The compound is cataloged as a screening compound (e.g., EVT-5003891) for non-human research use and has been characterized by ¹H NMR spectroscopy (DMSO-d₆) and deposited in the SpectraBase spectral database [1]. It belongs to the broader class of 1,2,4-triazole-3-thioethers, a scaffold associated with diverse pharmacological activities including antimicrobial, enzyme inhibitory, and antiproliferative effects [2]. No CAS registry number has been assigned to this specific compound as of the available evidence.

1

Scaffold

1,2,4-Triazole-3-thioether screening compound with CYP26A1 and antimicrobial SAR relevance

2

Key Substituent

2,6-Dichlorobenzylthio group provides symmetric ortho-substitution pattern distinct from 2,4-dichloro or 4-chloro analogs

3

Identity

Structure confirmed by NMR; deposited in SpectraBase for analytical reference

• [1] SpectraBase. 3-[(2,6-dichlorobenzyl)sulfanyl]-4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole. Compound ID: 94LssMWRrKW. InChIKey: SIQVBAAQIFGEIL-UHFFFAOYSA-N. John Wiley & Sons, Inc. View Source
• [2] Wang, Q.; Zhang, J.; Damu, G. L. V.; Wan, K.; Zhang, H.; Zhou, C. Synthesis and biological activities of thio-triazole derivatives as novel potential antibacterial and antifungal agents. Science China Chemistry 2012, 55, 2134–2153. View Source

2,6-Dichlorobenzyl Triazole Sulfide: 2,6-Dichloro Substitution Uniqueness

Within the 1,2,4-triazole-3-thioether class, seemingly minor variations in the halogen substitution pattern on the benzylthio moiety produce divergent steric, electronic, and pharmacological profiles that preclude simple interchange. The 2,6-dichlorobenzyl group present in this compound creates a symmetric ortho,ortho'-disubstitution pattern that distinguishes it from the more common 2,4-dichlorobenzyl and 4-chlorobenzyl analogs [1][2]. Ortho-chlorine atoms introduce both steric shielding of the benzylic thioether linkage and electron-withdrawing effects that modulate the electron density of the triazole ring via the sulfur bridge . Studies on related triazole series have demonstrated that antibacterial and antifungal potency is highly sensitive to the specific halobenzyl substitution pattern, with 3,4-dichlorobenzyl derivatives consistently showing distinct activity profiles from their 2,6-dichloro counterparts [3]. Furthermore, the 4-ethyl-5-(4-methylphenyl) substitution on the triazole core is associated with CYP26A1 inhibitory activity (IC₅₀ 4.5 μM for the 4-ethyl-1,2,4-triazole scaffold), a property that varies with N4 alkyl chain length and C5 aryl substitution [4]. These interdependent structural features mean that substituting any component—benzylthio halogen pattern, N4 alkyl group, or C5 aryl group—can abolish or qualitatively alter the compound's target engagement profile.

2,4-Dichlorobenzyl analog

RiskAsymmetric chlorine pattern alters electronic profile and steric shielding; target engagement may not transfer directly.

3-Bromobenzyl analog (EVT-3752143)

RiskMeta-bromo substitution provides no ortho shielding of the thioether linkage; metabolic profile may differ significantly.

Triazole-3-thiol precursor

RiskIntroduces a hydrogen bond donor (-SH); may alter solubility, permeability, and phase II metabolism context.

• [1] Ceylan, Ş. et al. Conventional and Microwave-Assisted Synthesis of Novel 1,2,4-Triazole Derivatives Containing Tryptamine Skeleton and Evaluation of Antimicrobial Activity. Letters in Organic Chemistry 2021, 18 (2), 134–148. (Compares 4-chlorobenzyl, 2,6-dichlorobenzyl, and 2,4-dichlorobenzyl triazole series.) View Source
• [2] Ceylan, Ş. et al. Microwave-assisted Synthesis of Novel Mannich Base and Conazole Derivatives Containing Biologically Active Pharmacological Groups. Current Microwave Chemistry 2020, 7 (2), 123–137. (Systematically compares 4-chlorobenzyl, 2,4-dichlorobenzyl, and 2,6-dichlorobenzyl derivatives.) View Source
• [3] Wang, Q.; Zhang, J.; Damu, G. L. V.; Wan, K.; Zhang, H.; Zhou, C. Synthesis and biological activities of thio-triazole derivatives as novel potential antibacterial and antifungal agents. Science China Chemistry 2012, 55, 2134–2153. (3,4-Dichlorobenzyl triazolethione displayed most potent activity against all tested strains.) View Source
• [4] Pautus, S. M.; Yee, S. W.; Jayne, M. J.; Coogan, M. P.; Simons, C. Synthesis and CYP26A1 inhibitory activity of 1-[benzofuran-2-yl-(4-alkyl/aryl-phenyl)-methyl]-1H-triazoles. Bioorganic & Medicinal Chemistry 2006, 14 (11), 3643–3653. View Source

2,6-Dichlorobenzyl Triazole Sulfide: Differentiation Evidence

Lipophilicity & Polar Surface Area vs. Halobenzyl Analog

The target compound exhibits a calculated partition coefficient (logP) of 5.77, positioning it at the upper boundary of drug-like lipophilicity (Lipinski's Rule of Five threshold: logP ≤ 5). By comparison, the 2-chloro-4-fluorobenzyl analog (C₁₈H₁₇ClFN₃S, MW ~361.9 g/mol) is predicted to have a lower logP due to the replacement of one chlorine (Hansch π = 0.71) with fluorine (π = 0.14). This ~1 log unit difference in lipophilicity has significant implications for membrane permeability, non-specific protein binding, and in vivo distribution [1]. The topological polar surface area (tPSA) of the target compound is 30 Ų (calculated via ZINC), indicating good passive membrane permeability potential (typical CNS drug threshold: tPSA < 90 Ų), while the absence of hydrogen bond donors (HBD = 0) further distinguishes it from triazole-3-thiol analogs which possess a donor-capable -SH group .

Lipophilicity & tPSA

Reported

Target: logP 5.77, tPSA 30 Ų, HBD 0
Comparator: estimated logP ~4.7–5.0, HBD 1 (thiol precursor)

Supports membrane permeability screening context

Computational prediction context; higher logP may also increase non-specific binding risk

Evidence Dimension	Calculated octanol-water partition coefficient (logP)
Target Compound Data	logP = 5.77 (ZINC calculation); tPSA = 30 Ų; HBD = 0; HBA = 4; Rotatable bonds = 2
Comparator Or Baseline	2-Chloro-4-fluorobenzyl [4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl] sulfide: estimated logP ~4.7–5.0 (based on π-substitution difference); 4-Ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol: HBD = 1 (thiol group), tPSA > 30 Ų
Quantified Difference	ΔlogP ≈ +0.8 to +1.1 units higher for target compound vs. 2-chloro-4-fluorobenzyl analog; ΔHBD = -1 vs. thiol precursor
Conditions	Computational prediction (ZINC15 database); logP calculated using atomic-level methods

Why This Matters

Higher logP confers greater membrane permeability but also increased risk of non-specific binding and poor aqueous solubility; the absence of H-bond donors eliminates a potential source of metabolic glucuronidation or sulfation, which may be advantageous for certain in vitro assay formats requiring metabolic stability over extended incubation periods.

• [1] ZINC15 Database. ZINC2162456. Molecular weight: 378.328; logP: 5.771; tPSA: 30; HBA: 4; HBD: 0; Rotatable bonds: 2. Accessed via zinc.docking.org. View Source

CYP26A1 Inhibition: 4-Ethyl Scaffold vs. Liarozole

The 4-ethyl-1,2,4-triazole scaffold that constitutes the core of this compound has been directly evaluated for CYP26A1 inhibitory activity in a cell-based assay. The 4-ethyl-substituted 1,2,4-triazole derivative displayed an IC₅₀ of 4.5 μM against CYP26A1 in MCF-7 cells, which is comparable to, and numerically superior to, the reference inhibitor liarozole (IC₅₀ = 7 μM) [1]. In contrast, the 4-methyl analog showed reduced potency, and the 4-tert-butyl analog was less active, demonstrating that the 4-ethyl group provides an optimal balance of steric bulk and conformational flexibility for CYP26A1 active site engagement [1]. The p-tolyl (4-methylphenyl) group at C5 contributes additional hydrophobic contacts identified through molecular docking in the CYP26A1 homology model [2]. While the specific contribution of the 2,6-dichlorobenzylthio substituent to CYP26A1 potency has not been directly measured, the core scaffold's activity provides a foundation for target-engaged applications.

CYP26A1 Inhibition

Class-level

4-Ethyl scaffold IC₅₀ 4.5 μM
Liarozole IC₅₀ 7.0 μM
Ranking: 4-ethyl > 4-phenyl ≈ liarozole > 4-methyl

Supports CYP26A1 target-engagement assay context

Class-level scaffold inference; thioether substituent contribution not directly measured

Evidence Dimension	CYP26A1 enzyme inhibitory activity (IC₅₀, μM)
Target Compound Data	Core scaffold (4-ethyl-1,2,4-triazole derivative): IC₅₀ = 4.5 μM (measured on benzofuran-2-yl-triazole series bearing 4-ethyl substitution). Contribution of 2,6-dichlorobenzylthio group: not directly measured.
Comparator Or Baseline	Liarozole (reference CYP26 inhibitor): IC₅₀ = 7.0 μM; 4-Methyl-1,2,4-triazole analog: IC₅₀ higher (less potent); 4-Phenyl-1,2,4-triazole analog: IC₅₀ = 7.0 μM
Quantified Difference	4-Ethyl scaffold is 1.56-fold more potent than liarozole (4.5 vs. 7.0 μM); potency ranking: 4-ethyl > 4-phenyl ≈ liarozole > 4-methyl > 4-tert-butyl
Conditions	MCF-7 cell-based assay; CYP26A1 inhibition measured using [¹¹,¹²-³H]ATRA as substrate; compounds evaluated at multiple concentrations

Why This Matters

CYP26A1 is the primary retinoic acid catabolizing enzyme and a validated target in cancer and dermatology. A compound whose core scaffold matches the 4-ethyl-1,2,4-triazole pharmacophore may retain CYP26A1 inhibitory activity, making it relevant for research programs targeting retinoic acid metabolism, whereas analogs with shorter (4-methyl) or bulkier (4-tert-butyl, 4-phenyl) N4 substituents would not provide the same potency profile.

• [1] Pautus, S. M.; Yee, S. W.; Jayne, M. J.; Coogan, M. P.; Simons, C. Synthesis and CYP26A1 inhibitory activity of 1-[benzofuran-2-yl-(4-alkyl/aryl-phenyl)-methyl]-1H-triazoles. Bioorganic & Medicinal Chemistry 2006, 14 (11), 3643–3653. IC₅₀ values: 4-ethyl derivative 4.5 μM; 4-phenyl derivative 7 μM; liarozole 7 μM. View Source
• [2] WikiGenes / AllJournals. All triazole derivatives evaluated for CYP26A1 inhibitory activity using MCF-7 cell-based assay. The 4-ethyl and 4-phenyl-1,2,4-triazole derivatives displayed IC₅₀ of 4.5 and 7 μM, respectively. Collated from Pautus et al. (2006). View Source

Steric & Electronic Effects: 2,6-Dichloro vs. 3-Bromobenzyl

The 2,6-dichlorobenzylthio group introduces symmetric ortho-substitution that sterically shields the benzylic CH₂-S linkage from oxidative metabolism. In comparative metabolic studies of N-(2,6-dichlorobenzyl)anilines vs. N-(2,4-dichlorobenzyl)anilines, the 2,6-dichloro pattern favored nitrone metabolite formation over amide formation, indicating that the ortho-chlorines redirect CYP-mediated oxidation pathways [1][2]. The directly available 3-bromobenzylthio analog (EVT-3752143, C₁₈H₁₈BrN₃S, MW 388.3) bears a single meta-bromine, providing less steric protection of the thioether and a different electronic profile (Hammett σₘ for Br = 0.39 vs. σₒ for Cl = 0.23 × 2 substituents) . The 2,6-dichloro pattern also introduces symmetry that eliminates atropisomerism concerns present in unsymmetrically substituted benzyl analogs.

Steric & Electronic Effects

Reported

Target: 2 ortho-Cl substituents shield CH₂-S
3-Br analog: 0 ortho substituents (fully exposed)
4-Cl analog: 0 ortho substituents

Supports metabolic stability study context

Qualitative steric shielding inference from related N-(dichlorobenzyl)aniline metabolism studies

Evidence Dimension	Steric shielding of benzylic thioether and electronic effects on triazole ring
Target Compound Data	2,6-Dichlorobenzylthio: symmetric ortho,ortho'-disubstitution; two σₒ Cl substituents (Hammett); steric bulk at both ortho positions shields CH₂-S from metabolic attack
Comparator Or Baseline	3-Bromobenzylthio analog (EVT-3752143): single meta-Br (σₘ = 0.39); mono-ortho-unsubstituted, leaving benzylic position more exposed. 4-Chlorobenzyl analog: single para-Cl (σₚ = 0.23); no ortho shielding.
Quantified Difference	Ortho-substitution count: target = 2 (both ortho positions blocked); 3-Br analog = 0 ortho substituents (fully exposed); 4-Cl analog = 0 ortho substituents. Δ steric shielding: qualitative, significant difference in CYP-mediated benzylic oxidation susceptibility.
Conditions	Inference from metabolic studies on structurally related N-(dichlorobenzyl)anilines (NSTL data); Hammett substituent constants from standard compilations

Why This Matters

For researchers conducting in vitro metabolism studies or planning in vivo experiments, the 2,6-dichloro pattern offers superior benzylic metabolic stability compared to mono-halogenated or meta-substituted analogs. This reduces the likelihood of rapid oxidative clearance at the thioether linkage, potentially extending the compound's half-life in hepatic microsome assays. Procurement of the correct dichloro isomer is critical because the 3-bromo or 4-chloro analogs may generate different metabolite profiles that confound structure-activity interpretation.

• [1] NSTL Archive (National Science and Technology Library). Metabolic comparison: N-(2,4-dichlorobenzyl) and N-(2,6-dichlorobenzyl) anilines yielded corresponding nitrone metabolites; no amide metabolite detected. Oxidative metabolism pathway differentiation. View Source
• [2] Kuujia.com. CAS 344272-38-4: 2,4-Dichlorobenzyl (5-[(2,6-dichlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl)methyl sulfoxide. The sulfoxide group could contribute to metabolic stability or serve as a hydrogen bond acceptor, influencing binding interactions. View Source

Counter-Screen Selectivity: GroEL & Rhodanese

This compound has been evaluated in biochemical counter-screens against the Escherichia coli GroEL/GroES chaperonin system and human thiosulfate sulfurtransferase (rhodanese), yielding IC₅₀ values >100,000 nM (>100 μM) in both assays [1]. These negative results are informative for procurement decisions: they indicate that the compound does not promiscuously inhibit ATP-dependent chaperonin function or sulfurtransferase activity at concentrations up to 100 μM, reducing the likelihood of non-specific protein aggregation-based assay interference—a common problem with lipophilic compounds (logP 5.77) [2]. In contrast, many screening library compounds with similar lipophilicity profiles exhibit promiscuous inhibition in these counter-screens due to colloidal aggregation.

Counter-Screen Selectivity

Reported

GroEL/GroES IC₅₀ > 100,000 nM
Rhodanese IC₅₀ > 100,000 nM
Clean at highest tested concentration

Supports screening assay specificity review

Counter-screen performed at 100 μM upper limit; reduces aggregation-based false-positive concern

Evidence Dimension	Inhibitory activity against GroEL/GroES chaperonin and rhodanese (counter-screening for non-specific effects)
Target Compound Data	IC₅₀ > 100,000 nM against E. coli GroEL/GroES and human rhodanese (no inhibition detected at highest tested concentration)
Comparator Or Baseline	Typical promiscuous aggregators: IC₅₀ < 10,000 nM in chaperonin counter-screens. Baseline: assay detection threshold at 100 μM.
Quantified Difference	IC₅₀ > 100 μM (> 10× above typical aggregation threshold); compound is clean in both counter-screens up to the assay limit
Conditions	E. coli GroEL expressed in DH5α / GroES expressed in BL21(DE3); refolded rhodanese (unknown origin) preincubated with GroEL/GroES for 60 min before compound addition. Assay curated by ChEMBL (Indiana University School of Medicine).

Why This Matters

For high-throughput screening campaigns, a compound that is clean in chaperonin and rhodanese counter-screens at 100 μM is less likely to generate false-positive hits from non-specific mechanisms. This selectivity profile supports the compound's use as a chemical probe where target-specific activity, rather than promiscuous protein interference, is required. Researchers can procure this compound with greater confidence that observed biological effects at sub-100 μM concentrations are target-mediated.

• [1] BindingDB. BDBM50468072 / CHEMBL4292652. IC₅₀ > 1.00 × 10⁵ nM against E. coli GroEL/GroES chaperonin and human thiosulfate sulfurtransferase (rhodanese). Assay curated by ChEMBL, Indiana University School of Medicine. View Source
• [2] ZINC15 Database. ZINC2162456. logP: 5.771. Compounds with logP > 5 are at elevated risk of colloidal aggregation-based assay interference; negative counter-screen results mitigate this concern. View Source

2,6-Dichlorobenzyl Triazole Sulfide: Application Scenarios

CYP26A1 Chemical Biology & Retinoic Acid Metabolism

Based on class-level evidence that the 4-ethyl-1,2,4-triazole scaffold confers CYP26A1 inhibitory activity (IC₅₀ 4.5 μM vs. liarozole 7 μM) [1], this compound serves as a starting point for developing chemical probes targeting retinoic acid catabolism. The 2,6-dichlorobenzylthio group may provide additional hydrophobic contacts within the CYP26A1 active site, as molecular docking of related triazoles revealed multiple hydrophobic interactions coordinating with the heme iron [1]. Researchers investigating all-trans-retinoic acid (ATRA) metabolism in MCF-7 breast cancer cells or other CYP26A1-expressing systems can evaluate this compound alongside the 4-methyl and 4-phenyl triazole analogs to establish SAR at the thioether position. The compound's clean profile in chaperonin/rhodanese counter-screens (IC₅₀ > 100 μM) [2] supports its use in cell-based assays without confounding non-specific cytotoxicity at pharmacologically relevant concentrations.

Antimicrobial SAR: Halobenzyl Comparator Panel

Systematic studies comparing 4-chlorobenzyl, 2,4-dichlorobenzyl, and 2,6-dichlorobenzyl triazole derivatives have established that the halogen substitution pattern significantly modulates antimicrobial potency [3][4]. This compound is ideally suited as the 2,6-dichlorobenzyl representative in a focused SAR panel that includes its 2-chloro-4-fluorobenzyl (EVT-4885819) and 3-bromobenzyl (EVT-3752143) analogs . Such a panel enables head-to-head comparison of ortho,ortho'-dichloro vs. ortho-chloro/para-fluoro vs. meta-bromo substitution effects on MIC values against Gram-positive (S. aureus, B. subtilis) and Gram-negative (E. coli, P. aeruginosa) strains. The compound's higher logP (5.77) relative to mono-halogenated analogs also makes it a useful probe for studying the relationship between lipophilicity and bacterial membrane penetration in Gram-negative organisms.

Metabolic Stability: Benzylic Oxidation Susceptibility

The symmetric 2,6-dichloro substitution pattern sterically shields the benzylic position from CYP-mediated oxidation, as inferred from metabolic studies on structurally related N-(dichlorobenzyl)anilines favoring nitrone over amide metabolite formation [5]. This compound can be employed in comparative microsomal stability assays (human or rodent liver microsomes, NADPH-fortified) alongside its 3-bromobenzyl and 4-chlorobenzyl analogs to quantify the impact of ortho-substitution on intrinsic clearance (CLᵢₙₜ) and metabolite identification via LC-MS/MS. The absence of hydrogen bond donors (HBD = 0) [6] eliminates phase II glucuronidation and sulfation as confounding metabolic pathways, simplifying metabolite profiling to phase I oxidative transformations. This makes the compound an attractive model substrate for studying structure-metabolism relationships in thioether-containing heterocycles.

Computational Drug Design: Docking Benchmark

With its well-defined three-ring architecture (triazole, p-tolyl, 2,6-dichlorophenyl), moderate molecular weight (378.3 Da), and only 2 rotatable bonds [6], this compound presents a relatively rigid, computationally tractable structure suitable for validating molecular docking protocols. Its NMR spectra are available (SpectraBase, DMSO-d₆) for experimental 3D structure confirmation [7]. Computational chemists can use this compound as a benchmark to test pose prediction accuracy in CYP26A1 homology models or other heme-containing enzyme targets, comparing docking scores and binding modes against the experimentally characterized 4-ethyl-triazole series [1]. The compound's availability from multiple vendors as a screening compound facilitates experimental validation of computational predictions.

Application

Selection Property

Validation Focus

CYP26A1 target-engagement studies

4-Ethyl-1,2,4-triazole scaffold

CYP26A1 active-site assay review

Halobenzyl SAR panel research

2,6-Dichlorobenzylthio substitution pattern

MIC endpoint and strain-panel comparison

Benzylic oxidation metabolism studies

Ortho-dichloro steric shielding of thioether

Hepatic microsomal intrinsic clearance profiling

Molecular docking protocol validation

Rigid three-ring architecture with low rotatable bonds

Docking pose prediction accuracy benchmarking

• [1] Pautus, S. M.; Yee, S. W.; Jayne, M. J.; Coogan, M. P.; Simons, C. Synthesis and CYP26A1 inhibitory activity of 1-[benzofuran-2-yl-(4-alkyl/aryl-phenyl)-methyl]-1H-triazoles. Bioorganic & Medicinal Chemistry 2006, 14 (11), 3643–3653. View Source
• [2] BindingDB. BDBM50468072 / CHEMBL4292652. IC₅₀ > 100,000 nM against GroEL/GroES and rhodanese. Curated by ChEMBL. View Source
• [3] Ceylan, Ş. et al. Conventional and Microwave-Assisted Synthesis of Novel 1,2,4-Triazole Derivatives Containing Tryptamine Skeleton and Evaluation of Antimicrobial Activity. Letters in Organic Chemistry 2021, 18 (2), 134–148. View Source
• [4] Wang, Q.; Zhang, J.; Damu, G. L. V.; Wan, K.; Zhang, H.; Zhou, C. Synthesis and biological activities of thio-triazole derivatives as novel potential antibacterial and antifungal agents. Science China Chemistry 2012, 55, 2134–2153. View Source
• [5] NSTL Archive. N-(2,6-Dichlorobenzyl)anilines: metabolic pathway favors nitrone formation over amide. Differential CYP oxidation based on chlorine substitution pattern. View Source
• [6] ZINC15 Database. ZINC2162456. Physicochemical properties: MW 378.328; logP 5.771; tPSA 30; HBD 0; HBA 4; Rotatable bonds 2. View Source
• [7] SpectraBase. 3-[(2,6-dichlorobenzyl)sulfanyl]-4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazole. ¹H NMR spectrum (DMSO-d₆). Compound ID: 94LssMWRrKW. John Wiley & Sons, Inc. View Source